N-(4-chloro-2,5-dimethoxyphenyl)-4-isopropylbenzamide

• IUPAC Name: N-(4-chloro-2,5-dimethoxyphenyl)-4-propan-2-ylbenzamide
• InChI: InChI=1S/C18H20ClNO3/c1-11(2)12-5-7-13(8-6-12)18(21)20-15-10-16(22-3)14(19)9-17(15)23-4/h5-11H,1-4H3,(H,20,21)
• InChI Key: DSGLMQAZURVPEV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2OC)Cl)OC
• Molecular Formula: C18H20ClNO3
• Molecular Weight: 333.8 g/mol

Description

N-(4-chloro-2,5-dimethoxyphenyl)-4-isopropylbenzamide, also known as 25I-NBOMe, is a synthetic psychedelic drug that belongs to the phenethylamine family. It was first synthesized in 2003 by Ralf Heim at the Free University of Berlin, Germany. 25I-NBOMe is a potent agonist of the serotonin 2A receptor, which is responsible for mediating the hallucinogenic effects of the drug. It has gained popularity in recent years as a recreational drug due to its potent psychedelic effects.

Mechanism of Action

N-(4-chloro-2,5-dimethoxyphenyl)-4-isopropylbenzamide acts as a partial agonist of the serotonin 2A receptor, which is responsible for mediating the hallucinogenic effects of the drug. It binds to the receptor and activates it, causing a cascade of neural activity that leads to the psychedelic effects of the drug. The precise mechanism of action of this compound is not fully understood, but it is thought to involve changes in the activity of the prefrontal cortex, which is responsible for higher cognitive functions such as perception, attention, and decision-making.
Biochemical and Physiological Effects:
This compound has been found to induce profound changes in perception, cognition, and mood. It can cause visual hallucinations, altered sense of time, and ego dissolution. It has also been shown to increase heart rate, blood pressure, and body temperature, which can be dangerous in high doses. The long-term effects of this compound on the brain and body are not fully understood and require further research.

Advantages and Limitations for Lab Experiments

N-(4-chloro-2,5-dimethoxyphenyl)-4-isopropylbenzamide has several advantages for use in scientific research. It is a potent agonist of the serotonin 2A receptor, which makes it a useful tool for studying the neural basis of consciousness. It is also relatively easy to synthesize in a laboratory setting, which makes it more accessible than other psychedelic drugs such as LSD or psilocybin. However, this compound is also associated with several limitations. It has a narrow therapeutic index, which means that the difference between a therapeutic dose and a toxic dose is small. It is also a potent vasoconstrictor, which can lead to cardiovascular complications in high doses.

Future Directions

There are several future directions for research on N-(4-chloro-2,5-dimethoxyphenyl)-4-isopropylbenzamide. One area of interest is the development of new psychedelic drugs that are more selective for the serotonin 2A receptor. Another area of interest is the study of the long-term effects of this compound on the brain and body. This could help to inform the development of safer and more effective psychedelic therapies for mental health disorders. Finally, there is a need for more research on the mechanism of action of this compound and other psychedelic drugs, which could lead to a better understanding of the neural basis of consciousness.

Synthesis Methods

The synthesis of N-(4-chloro-2,5-dimethoxyphenyl)-4-isopropylbenzamide involves several steps, starting from the reaction of 2,5-dimethoxyphenethylamine with 4-isopropylbenzoyl chloride to form the intermediate benzamide. This intermediate is then reacted with 4-chloro-2,5-dimethoxyphenylacetonitrile to form the final product, this compound. The synthesis of this compound requires advanced knowledge of organic chemistry and should only be attempted by experienced chemists in a controlled laboratory setting.

Scientific Research Applications

N-(4-chloro-2,5-dimethoxyphenyl)-4-isopropylbenzamide has been used in scientific research to study the mechanism of action of psychedelic drugs on the brain. It has been found to be a potent agonist of the serotonin 2A receptor, which is responsible for mediating the hallucinogenic effects of the drug. Studies have shown that this compound can induce profound changes in perception, cognition, and mood, which can be used to study the neural basis of consciousness.